Cas no 2138544-21-3 (N-(3-amino-4-phenylbutyl)-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(3-amino-4-phenylbutyl)-4-nitrobenzene-1-sulfonamide
• CAS No: 2138544-21-3
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 6079757
• PubChem ID: 165847932
• Update Time: 2025-10-28

N-(3-amino-4-phenylbutyl)-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-4-phenylbutyl)-4-nitrobenzene-1-sulfonamide
• 2138544-21-3
• EN300-1167743

• Inchi： 1S/C16H19N3O4S/c17-14(12-13-4-2-1-3-5-13)10-11-18-24(22,23)16-8-6-15(7-9-16)19(20)21/h1-9,14,18H,10-12,17H2
• InChI Key： OTTWTLIHEXDEPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCCC(CC1C=CC=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 349.10962727g/mol
• Monoisotopic Mass: 349.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 126Ų

Additional information on N-(3-amino-4-phenylbutyl)-4-nitrobenzene-1-sulfonamide

N-(3-amino-4-phenylbutyl)-4-nitrobenzene-1-sulfonamide (CAS No. 2138544-21-3): A Comprehensive Scientific Profile

In the realm of specialized organic compounds, N-(3-amino-4-phenylbutyl)-4-nitrobenzene-1-sulfonamide (CAS No. 2138544-21-3) stands out as a structurally unique molecule with significant potential in pharmaceutical research and chemical synthesis. This sulfonamide derivative combines a nitrobenzene core with an amino-phenylbutyl side chain, creating a compound that has garnered attention in medicinal chemistry circles.

The molecular structure of N-(3-amino-4-phenylbutyl)-4-nitrobenzene-1-sulfonamide features several functional groups that contribute to its chemical behavior. The sulfonamide group (-SO2NH-) provides hydrogen bonding capabilities, while the nitro group (-NO2) introduces strong electron-withdrawing properties. These characteristics make this compound particularly interesting for researchers investigating structure-activity relationships in drug design.

Recent scientific literature highlights the growing interest in sulfonamide-containing compounds for their diverse biological activities. While CAS 2138544-21-3 is not yet widely commercialized, its structural features suggest potential applications in areas such as enzyme inhibition and receptor modulation. The presence of both amino and nitro groups in the same molecule creates opportunities for selective chemical modifications, making it a valuable building block in medicinal chemistry.

From a synthetic chemistry perspective, N-(3-amino-4-phenylbutyl)-4-nitrobenzene-1-sulfonamide represents an interesting case study in multi-step organic synthesis. The compound's preparation typically involves the sequential introduction of the phenylbutyl moiety, followed by sulfonamide formation and nitro group incorporation. These synthetic challenges have made the compound a subject of interest in method development research.

The physicochemical properties of CAS 2138544-21-3 are characteristic of aromatic sulfonamides. The compound exhibits moderate solubility in polar organic solvents while being less soluble in water, a property that can be modified through salt formation at the amino group. Its molecular weight and logP values suggest potential for crossing biological membranes, an important consideration in drug discovery applications.

In analytical chemistry, N-(3-amino-4-phenylbutyl)-4-nitrobenzene-1-sulfonamide can be characterized using standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The nitro group provides a strong UV chromophore, facilitating detection in chromatographic systems. These analytical features make the compound suitable for method validation studies in pharmaceutical quality control.

The safety profile of CAS 2138544-21-3 requires careful consideration, as is typical for nitroaromatic compounds. While not classified as hazardous under standard regulations, proper handling procedures should be followed in laboratory settings. Researchers working with this compound should pay particular attention to its stability under various conditions and potential reactivity with other chemicals.

Current market trends show increasing demand for specialized sulfonamide derivatives in pharmaceutical research. While N-(3-amino-4-phenylbutyl)-4-nitrobenzene-1-sulfonamide remains primarily a research chemical, its unique structure positions it well for potential applications in targeted drug development. The compound's molecular scaffold could serve as a starting point for the design of novel bioactive molecules.

From a regulatory perspective, CAS 2138544-21-3 is not currently listed on major controlled substance inventories. However, researchers should always verify the latest regulatory status before initiating work with this or any specialized chemical compound. The amino and nitro functionalities present in the molecule warrant particular attention in this regard.

In conclusion, N-(3-amino-4-phenylbutyl)-4-nitrobenzene-1-sulfonamide represents an interesting example of modern medicinal chemistry building blocks. Its combination of aromatic, sulfonamide, and amino functionalities creates numerous possibilities for chemical modification and biological evaluation. As research into targeted therapeutics continues to advance, compounds like CAS 2138544-21-3 will likely play increasingly important roles in drug discovery pipelines.